4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid

• IUPAC Name: 4,5-dimethoxy-2-[[2-(2-methoxyphenyl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C18H19NO6/c1-23-14-7-5-4-6-11(14)8-17(20)19-13-10-16(25-3)15(24-2)9-12(13)18(21)22/h4-7,9-10H,8H2,1-3H3,(H,19,20)(H,21,22)
• InChI Key: WTIVYOKVOIUSNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=CC(=C(C=C2C(=O)O)OC)OC
• Molecular Formula: C18H19NO6
• Molecular Weight: 345.3 g/mol

Description

4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid, also known as DAPB, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. This compound belongs to the family of benzoic acids and is a derivative of 2-amino-5-methoxybenzoic acid. In

Mechanism of Action

The exact mechanism of action of 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has also been shown to inhibit the activity of nitric oxide synthase (NOS), an enzyme involved in the production of nitric oxide, a molecule involved in inflammation and pain.
Biochemical and Physiological Effects
4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been shown to exhibit anti-inflammatory and analgesic effects in several animal models of inflammation and pain. It has also been reported to have antimicrobial activity against several bacterial strains. Additionally, 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been found to have low toxicity and is well-tolerated in animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid in lab experiments is its well-established synthesis method, which allows for the production of pure 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid in large quantities. Additionally, 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been extensively studied, and its mechanism of action and physiological effects have been well-characterized. However, one of the limitations of using 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for further research on 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid. One potential avenue of research is the development of new drugs based on 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid for the treatment of pain and inflammation. Additionally, further studies could be conducted to better understand the mechanism of action of 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid and its potential applications in the field of antimicrobial therapy. Finally, more research could be conducted to explore the potential of 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid as a tool for studying the role of COX-2 and NOS in inflammation and pain.

Synthesis Methods

The synthesis of 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid involves the reaction of 2-amino-5-methoxybenzoic acid with 2-methoxyphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain pure 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid. This synthesis method has been reported in several research articles and has been found to be efficient and reproducible.

Scientific Research Applications

4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. Additionally, 4,5-dimethoxy-2-{[(2-methoxyphenyl)acetyl]amino}benzoic acid has been shown to have antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.